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Compound of Interest

Compound Name: 6-Amino-1-hexanol

Cat. No.: B032743 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 6-Amino-1-hexanol.
Adherence to these protocols is critical for ensuring personal safety and maintaining a secure

laboratory environment.

I. Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 6-
Amino-1-hexanol. It is imperative that all personnel are properly trained in the use and

maintenance of this equipment.
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Protection Type Specification Standard Compliance

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields. A

face shield may be required for

larger quantities or when there

is a significant splash hazard.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

[2]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.[1][2] A lab coat or

other protective clothing is

required to prevent skin

contact.[1][2]

Consult glove manufacturer's

compatibility charts for specific

breakthrough times.

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator if dust is generated

or if working in a poorly

ventilated area.[2] A dust mask

(type N95 in the US) is

recommended.[3]

OSHA 29 CFR 1910.134 or

European Standard EN 149[2]

II. Operational Plan: From Receipt to Use
Follow this step-by-step procedure for the safe handling of 6-Amino-1-hexanol in the

laboratory.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from incompatible substances such as acids and strong oxidizing agents.[1][4]

Protect from moisture as the compound is hygroscopic.[4]

Handling and Preparation:
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Work in a well-ventilated area, such as a chemical fume hood.[1][2]

Don all required personal protective equipment as outlined in the table above.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with eyes, skin, and clothing.[2]

Wash hands and any exposed skin thoroughly after handling.[1]

During the Experiment:

Keep the container closed when not in use.[2]

Be aware of the potential for skin, eye, and respiratory irritation.[1][2][5]

In case of accidental contact, follow the first-aid measures outlined in the Safety Data

Sheet.

III. Disposal Plan: Waste Management and
Decontamination
Proper disposal of 6-Amino-1-hexanol and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical Disposal:

Dispose of unused or waste 6-Amino-1-hexanol in accordance with local, state, and

federal regulations.[6]

Waste is generally classified as hazardous.[4]

Do not allow the product to enter drains, groundwater, or water courses.[6]

Contaminated PPE and Materials:

Contaminated gloves, lab coats, and other disposable materials should be placed in a

designated hazardous waste container.
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Contaminated clothing should be removed and washed before reuse.[2]

Dispose of contaminated packaging as hazardous or special waste.[4]

IV. Emergency Procedures: Spill Response
Workflow
In the event of a spill, a prompt and informed response is critical. The following workflow

outlines the necessary steps.
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Immediate Actions

Containment & Cleanup

Disposal & Reporting

Spill Occurs

Alert others and evacuate the immediate area

Assess the spill size and hazards

Don appropriate PPE

Contain the spill with absorbent material

Clean up the spill using appropriate methods

Decontaminate the spill area

Package waste for disposal

Dispose of waste according to regulations

Report the incident to the supervisor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 6-Amino-1-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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